molecular formula C10H8OSe B8425842 4-Selenophen-2-ylphenol

4-Selenophen-2-ylphenol

Cat. No. B8425842
M. Wt: 223.14 g/mol
InChI Key: XBWRBPRSIMDPGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Selenophen-2-ylphenol is a useful research compound. Its molecular formula is C10H8OSe and its molecular weight is 223.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H8OSe

Molecular Weight

223.14 g/mol

IUPAC Name

4-selenophen-2-ylphenol

InChI

InChI=1S/C10H8OSe/c11-9-5-3-8(4-6-9)10-2-1-7-12-10/h1-7,11H

InChI Key

XBWRBPRSIMDPGI-UHFFFAOYSA-N

Canonical SMILES

C1=C[Se]C(=C1)C2=CC=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 27.9 g (0.11 mol) of 2-iodoselenophene, 15.0 g (0.11 mol) of 2-hydroxyphenylboronic acid, 6.8 g (5.88 mmol) of tetrakis(triphenylphosphine)palladium(0) and 235 ml of 2 N sodium carbonate soln. in 600 ml of toluene/ethanol (1:1) is heated under reflux for 19 h. The mixture is diluted with MTBE and washed with water. The aqueous phase is extracted with MTBE, and the combined organic phases are washed with sat. sodium chloride soln. The solution is dried using sodium sulfate and concentrated to dryness. The residue is purified by column chromatography (SiO2, n-heptane:MTBE=4:1→1:1). Further purification is carried out by digestion in cold n-heptane; 4-selenophen-2-ylphenol is obtained as a beige solid.
Quantity
27.9 g
Type
reactant
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
235 mL
Type
reactant
Reaction Step One
Quantity
6.8 g
Type
catalyst
Reaction Step One
Name
toluene ethanol
Quantity
600 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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